Cas no 1261763-65-8 (3-Chloro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine)

• Product Name: 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine
• CAS No: 1261763-65-8
• MF: C₁₃H₆ClF₆NO
• MW: 341.636263370514
• CID: 4987538
• Update Time: 2025-05-19

3-Chloro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

• Inchi： 1S/C13H6ClF6NO/c14-10-5-8(12(15,16)17)6-21-11(10)7-2-1-3-9(4-7)22-13(18,19)20/h1-6H
• InChI Key： XOBRUMSCBCWSSL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(F)(F)F)=CN=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 375
• XLogP3: 5.2
• Topological Polar Surface Area: 22.1

Additional information on 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine

3-Chloro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine: A Comprehensive Overview

The compound 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine, identified by the CAS registry number CAS No. 1261763-65-8, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential uses in advanced chemical systems. In this article, we delve into the structural characteristics, synthesis methods, and recent research findings related to this compound.

The molecular structure of 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine is characterized by a pyridine ring system with three substituents: a chlorine atom at position 3, a trifluoromethoxy group attached to a phenyl ring at position 2, and a trifluoromethyl group at position 5. This arrangement imparts the molecule with unique electronic properties, making it a valuable component in the design of advanced materials and chemical intermediates.

Recent studies have highlighted the importance of fluorinated aromatic compounds like CAS No. 1261763-65-8 in the development of high-performance polymers and electronic materials. The presence of multiple fluorine atoms in the molecule contributes to its high thermal stability and chemical resistance, which are desirable properties in many industrial applications. For instance, researchers have explored the use of this compound as a building block for synthesizing novel fluoropolymers with enhanced mechanical and thermal properties.

In terms of synthesis, the preparation of 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine involves a multi-step process that typically includes nucleophilic substitution reactions and coupling reactions. The synthesis pathway often begins with the chlorination of a pyridine derivative, followed by substitution reactions to introduce the trifluoromethoxy and trifluoromethyl groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

The application of CAS No. 1261763-65-8 extends beyond materials science into the realm of pharmaceutical chemistry. Its unique electronic properties make it a promising candidate for drug design, particularly in the development of bioactive molecules targeting specific cellular pathways. Researchers have investigated its potential as an inhibitor for various enzymes, showcasing its versatility in biomedical applications.

In conclusion, the compound 3-Chloro-2-(3-(trifluoromethoxy)phenyl)-5-(trifluoromethyl)pyridine, or CAS No. 1261763-65-8, represents a significant advancement in modern organic chemistry. Its structural complexity and functional diversity make it an invaluable tool for scientists across various disciplines. As ongoing research continues to uncover new applications for this compound, its role in shaping future technologies is expected to grow significantly.